Cas no 885271-01-2 (2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro-)

• Product name: 2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro-
• CAS No: 885271-01-2
• MF: C₁₀H₆BrClO₃
• MW: 289.509841442108
• CID: 710777
• PubChem ID: 53408513

2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro-
• 8-BROMO-6-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID
• 2H-1-Benzopyran-3-carboxylicacid,8-bromo-6-chloro
• FT-0711564
• C10H6BrClO3
• 885271-01-2
• DTXSID00696321
• 8-Bromo-6-chloro-2H-1-benzopyran-3-carboxylic acid
• AB18619
• DB-077362
• 8-BROMO-6-CHLORO-2H-CHROMENE-3-CARBOXYLICACID

• Inchi： InChI=1S/C10H6BrClO3/c11-8-3-7(12)2-5-1-6(10(13)14)4-15-9(5)8/h1-3H,4H2,(H,13,14)
• InChI Key： IHRUPOXHNYLUCC-UHFFFAOYSA-N
• SMILES： C1=C(COC2=C(C=C(C=C12)Cl)Br)C(=O)O

Computed Properties

• Exact Mass: 287.91900
• Monoisotopic Mass: 287.91888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų
• Surface Charge: 0

Experimental Properties

• PSA: 46.53000
• LogP: 2.96290

2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro- Security Information

2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro- Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Additional information on 2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro-

Comprehensive Analysis of 2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro- (CAS No. 885271-01-2)

The compound 2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro- (CAS No. 885271-01-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This benzopyran derivative is characterized by its unique structural features, including a bromine and chlorine substitution at the 8th and 6th positions, respectively. These modifications enhance its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile functional groups.

In recent years, the demand for heterocyclic compounds like 2H-1-Benzopyran-3-carboxylicacid has surged due to their relevance in developing therapeutic agents. For instance, benzopyran derivatives are often explored for their anti-inflammatory and antioxidant properties, aligning with the growing focus on natural product-inspired drug design. The inclusion of halogen atoms (bromine and chlorine) in this compound further expands its utility in medicinal chemistry, as halogens are known to improve binding affinity and metabolic stability in drug candidates.

From a synthetic perspective, CAS No. 885271-01-2 serves as a critical intermediate in organic synthesis. Its carboxylic acid functionality allows for easy derivatization, making it a valuable precursor for peptide coupling or esterification reactions. Laboratories and pharmaceutical companies frequently search for high-purity versions of this compound to ensure reproducibility in their experiments. This aligns with the broader trend of quality control in chemical manufacturing, where impurities can significantly impact research outcomes.

The compound’s relevance extends to material science, where its aromatic system and electron-withdrawing groups contribute to the development of organic semiconductors or fluorescent probes. With the rise of green chemistry, researchers are also investigating eco-friendly synthesis routes for such compounds, addressing concerns about sustainable production. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

Another area of interest is the compound’s potential role in catalysis. The presence of halogen atoms and a carboxylic acid group makes it a candidate for designing ligands in transition metal-catalyzed reactions. This is particularly relevant given the increasing demand for efficient catalytic systems in industrial processes. Searches for halogenated benzopyrans often correlate with queries about cross-coupling reactions or C-H activation, reflecting its niche yet impactful applications.

For those sourcing 2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro-, understanding its spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) is essential for identification and purity assessment. Analytical techniques like HPLC and GC-MS are commonly employed to verify its quality, a topic frequently searched by quality assurance professionals. Additionally, the compound’s storage conditions (e.g., temperature sensitivity) and solubility profile are practical considerations for end-users.

In summary, CAS No. 885271-01-2 represents a multifaceted compound with applications spanning drug development, material engineering, and catalysis. Its structural features and functional groups make it a valuable asset in modern chemistry, resonating with trends like precision synthesis and sustainable innovation. As research continues to uncover new uses for this molecule, its prominence in scientific literature and industrial workflows is expected to grow.